5-methyl-1-(3-methylbutyl)-1H-pyrazol-3-amine

• Molecular Formula: C9H17N3
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 5-methyl-1-(3-methylbutyl)pyrazol-3-amine
• InChI: InChI=1S/C9H17N3/c1-7(2)4-5-12-8(3)6-9(10)11-12/h6-7H,4-5H2,1-3H3,(H2,10,11)
• InChI Key: OZJXLVCRLZAMOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCC(C)C)N

Description

5-methyl-1-(3-methylbutyl)-1H-pyrazol-3-amine is a substituted pyrazole derivative featuring an amine functional group at the 3-position. Pyrazoles are five-membered aromatic heterocycles containing two adjacent nitrogen atoms, which act as versatile scaffolds in organic synthesis and medicinal chemistry . This particular compound, with its 3-methylbutyl side-chain, is of significant interest as a building block for the development of more complex heterocyclic systems. The amine group on the pyrazole ring facilitates further functionalization, allowing researchers to create diverse compound libraries for screening and development . Pyrazole derivatives are extensively explored across multiple scientific fields due to their broad spectrum of biological and pharmacological activities . They serve as key precursors in synthesizing fused heterocycles like pyrazolo[1,5-a]pyrimidines, which are privileged structures in drug discovery . Furthermore, incorporating a sulfonamide group onto the pyrazole framework has led to clinically approved drugs in areas such as anti-inflammation (e.g., Celecoxib) and oncology (e.g., Encorafenib) . The structural versatility of such pyrazole amines also makes them valuable in agrochemical research for developing new pesticides and in material science for their potential nonlinear optical (NLO) properties . This product is intended for research applications as a chemical intermediate and building block. It is provided For Research Use Only and is not intended for diagnostic or therapeutic use in humans.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-methyl-1-(3-methylbutyl)-1H-pyrazol-3-amine typically involves the reaction of appropriate hydrazine derivatives with β-diketones or α,β-unsaturated carbonyl compounds. One common method involves the condensation of 3-methylbutylhydrazine with 3-methyl-2-butanone under acidic conditions to form the desired pyrazole derivative .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-quality products .

Chemical Reactions Analysis

Types of Reactions

5-methyl-1-(3-methylbutyl)-1H-pyrazol-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrazole oxides.

Reduction: Reduction reactions can yield hydrazine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the pyrazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkyl halides, and sulfonyl chlorides are employed under various conditions.

Major Products

Scientific Research Applications

5-methyl-1-(3-methylbutyl)-1H-pyrazol-3-amine has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and its role in metabolic pathways.

Medicine: Explored for its antileishmanial and antimalarial activities, showing promise as a therapeutic agent.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-methyl-1-(3-methylbutyl)-1H-pyrazol-3-amine involves its interaction with specific molecular targets. It can inhibit enzymes by binding to their active sites, thereby disrupting metabolic pathways. The compound’s structure allows it to interact with various biological molecules, leading to its diverse pharmacological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyrazole-3-amine derivatives exhibit diverse biological and physicochemical properties depending on substituent variations. Below is a detailed comparison of 5-methyl-1-(3-methylbutyl)-1H-pyrazol-3-amine with structurally analogous compounds:

Table 1: Structural and Functional Comparison of Pyrazole-3-amine Derivatives

Compound Name	Substituents (N1/R1, C5/R2)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
5-Methyl-1-(3-methylbutyl)-1H-pyrazol-3-amine	N1: 3-methylbutyl; C5: methyl	C₉H₁₇N₃	167.25	Potential kinase inhibitor; moderate lipophilicity
3-Methyl-1-(1-phenylethyl)-1H-pyrazol-5-amine	N1: 1-phenylethyl; C3: methyl	C₁₂H₁₅N₃	201.27	Bioactive scaffold in CNS-targeting agents
5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine	N1: trifluoroethyl; C5: methyl	C₆H₈F₃N₃	179.14	Enhanced metabolic stability due to fluorine substituents
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-amine	N1: methyl; C5: trifluoromethyl	C₅H₆F₃N₃	165.12	High electrophilicity; used in agrochemicals
3-Methyl-1-phenyl-1H-pyrazol-5-amine	N1: phenyl; C3: methyl	C₁₀H₁₁N₃	173.22	Antifungal activity; planar aromatic structure

Key Findings from Comparative Analysis

Substituent Effects on Lipophilicity :

• The 3-methylbutyl group in the target compound increases lipophilicity (logP ≈ 2.5–3.0) compared to smaller alkyl chains (e.g., methyl or trifluoroethyl) .
• Fluorinated derivatives (e.g., trifluoroethyl or trifluoromethyl) exhibit lower logP values but improved metabolic stability due to reduced oxidative degradation .

Hydrogen-Bonding and Bioactivity: The 3-amino group enables hydrogen-bond interactions with biological targets, a feature conserved across all analogs. 3-Methyl-1-(1-phenylethyl)-1H-pyrazol-5-amine (CAS 3524-42-3) demonstrates higher CNS penetration due to its aromatic substituent, whereas the target compound’s aliphatic chain may favor peripheral tissue distribution .

Synthetic Accessibility :

• The target compound is synthesized via N-alkylation of 5-methyl-1H-pyrazol-3-amine with 1-bromo-3-methylbutane, a method analogous to the preparation of 5-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-amine (evidence 8) .
• Fluorinated analogs require specialized reagents (e.g., trifluoroethyl iodide) and inert conditions, increasing synthesis complexity .

Biological Relevance :

• N-(3,5-di-tert-butyl-4-hydroxyphenyl)-1-(4-fluorophenyl)-5-p-tolyl-1H-pyrazole-3-carboxamide (evidence 2) shares a similar pyrazole-3-amine core but shows enhanced anti-inflammatory activity due to the tert-butyl and fluorophenyl groups .
• The target compound’s lack of bulky aryl groups may limit its potency but improve solubility for oral administration .

Biological Activity

5-Methyl-1-(3-methylbutyl)-1H-pyrazol-3-amine is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly its antimicrobial and anti-inflammatory properties. This article provides a comprehensive overview of the biological activity associated with this compound, supported by data tables and research findings.

Chemical Structure and Properties

The chemical structure of 5-Methyl-1-(3-methylbutyl)-1H-pyrazol-3-amine can be represented as follows:

$$\text{C}_9\text{H}_{14}\text{N}_4$$

This compound belongs to the pyrazole family, characterized by a five-membered ring containing two nitrogen atoms. The presence of the methyl and butyl groups enhances its lipophilicity, which is often correlated with biological activity.

Antimicrobial Activity

Recent studies have demonstrated that 5-Methyl-1-(3-methylbutyl)-1H-pyrazol-3-amine exhibits notable antimicrobial properties. In vitro tests have shown effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity of 5-Methyl-1-(3-methylbutyl)-1H-pyrazol-3-amine

Microorganism	Minimum Inhibitory Concentration (MIC) µg/mL
Staphylococcus aureus	62.5
Escherichia coli	125
Klebsiella pneumoniae	250
Pseudomonas aeruginosa	125
Candida albicans	62.5

The compound has been shown to inhibit the growth of these pathogens effectively, with MIC values comparable to standard antibiotics such as ampicillin and fluconazole .

Anti-inflammatory Properties

In addition to its antimicrobial activity, 5-Methyl-1-(3-methylbutyl)-1H-pyrazol-3-amine has been investigated for its anti-inflammatory effects. The mechanism of action may involve the inhibition of specific kinases or proteases that play a role in inflammatory pathways. Studies suggest that the compound can modulate cytokine release, potentially reducing inflammation in conditions such as rheumatoid arthritis and asthma .

The biological activity of 5-Methyl-1-(3-methylbutyl)-1H-pyrazol-3-amine is attributed to its interaction with various molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in pathogen metabolism or inflammatory responses.
• Receptor Modulation : It could influence receptor activity linked to immune responses, thereby altering the inflammatory cascade.

Case Studies and Research Findings

A study published in Molecules assessed a series of pyrazole derivatives, including 5-Methyl-1-(3-methylbutyl)-1H-pyrazol-3-amine, for their antimicrobial and antioxidant activities. The results indicated that compounds with similar structures exhibited promising dual-action capabilities against various microorganisms while also demonstrating antioxidant potential .

Another research effort focused on the synthesis and biological evaluation of pyrazole derivatives, revealing that modifications to the pyrazole structure could enhance biological efficacy. The study highlighted the importance of structural characteristics in determining activity levels against specific microbial strains .

Q & A

Q. How do substituent variations (e.g., isopentyl vs. benzyl) impact reactivity and bioactivity?

• Methodology :
• SAR libraries : Synthesize derivatives with systematic substituent changes (e.g., alkyl chain length, halogenation). Test in parallel assays .
• DFT calculations : Compute electronic properties (e.g., HOMO/LUMO energies) to correlate with experimental reactivity .